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Compound of Interest

Compound Name: 2-Fluoro-5-nitroanisole

Cat. No.: B1340070 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling 2-Fluoro-5-nitroanisole (CAS: 454-16-0), a key intermediate in various synthetic

applications. Adherence to these protocols is critical for minimizing risk and ensuring the

integrity of your research.

Essential Safety Information
2-Fluoro-5-nitroanisole is a chemical that requires careful handling due to its potential health

hazards. It is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1][2]

Hazard Identification and Classification
Hazard Statement GHS Classification

H315: Causes skin irritation Skin Irritation (Category 2)[1][2]

H319: Causes serious eye irritation Eye Irritation (Category 2A)[1][2]

H335: May cause respiratory irritation
Specific Target Organ Toxicity - Single Exposure

(Category 3), Respiratory Tract Irritation[1][2]

Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₆FNO₃

Molecular Weight 171.13 g/mol

Appearance Light yellow solid or powder to crystal

Melting Point 69-71 °C[3]

Boiling Point 270.3 °C at 760 mmHg[3]

Solubility Slightly soluble in chloroform and methanol.[4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling 2-Fluoro-5-
nitroanisole.

PPE Category Specifications

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for integrity before

each use.

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles are required. A face shield

should be worn when there is a risk of

splashing.

Skin and Body Protection

A flame-retardant lab coat, buttoned completely,

is necessary. Long pants and closed-toe,

closed-heel shoes are mandatory.

Respiratory Protection

Handle in a well-ventilated area, preferably

within a chemical fume hood. If ventilation is

inadequate or for large quantities, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates is

required.
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of 2-Fluoro-5-nitroanisole from

preparation to cleanup.

Preparation and Engineering Controls:
Work Area: All handling of 2-Fluoro-5-nitroanisole must be conducted in a well-ventilated

laboratory, inside a certified chemical fume hood.

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.

Spill Kit: A spill kit containing appropriate absorbent materials for chemical spills should be

available in the immediate vicinity.

Handling the Chemical:
Personal Protective Equipment: Don the required PPE as detailed in the table above before

handling the chemical container.

Weighing: If weighing the solid, do so in a fume hood to avoid inhalation of any dust

particles. Use a tared and sealed container to minimize exposure.

Dispensing: When transferring the chemical, use a spatula or other appropriate tool. Avoid

creating dust.

Reactions: When using in a reaction, ensure the apparatus is properly assembled and

secured within the fume hood.

Post-Handling and Cleanup:
Decontamination: Thoroughly wipe down the work surface and any equipment used with an

appropriate solvent (e.g., isopropanol) and then with soap and water.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Storage: Store 2-Fluoro-5-nitroanisole in a tightly closed container in a dry, cool, and well-

ventilated place.[1]

Disposal Plan
Proper disposal of 2-Fluoro-5-nitroanisole and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Collect any unused 2-Fluoro-5-nitroanisole and grossly contaminated

materials (e.g., paper towels, gloves) in a designated, labeled, and sealed hazardous

waste container.

Liquid Waste: If the chemical is dissolved in a solvent, collect the solution in a designated,

labeled, and sealed hazardous waste container for halogenated or non-halogenated

organic solvents, as appropriate.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Fluoro-5-nitroanisole," and the associated hazards (Irritant).

Disposal Procedure: Dispose of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of this chemical down the drain or in regular trash.[1]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1] Remove contact lenses

if present and easy to do.[1] Seek immediate

medical attention.

Inhalation
Move the person to fresh air.[1] If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material.

Carefully sweep up and place it into a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete. For large spills, contact your

institution's EHS office immediately.

Workflow for Safe Handling of 2-Fluoro-5-
nitroanisole
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Safe Handling Workflow for 2-Fluoro-5-nitroanisole

Preparation
- Verify fume hood function

- Assemble safety equipment
- Don appropriate PPE

Handling
- Weigh and dispense in fume hood
- Conduct experiment in fume hood

- Keep container closed when not in use

Proceed with caution

Cleanup
- Decontaminate work surfaces

- Clean equipment
- Remove PPE correctly

After experiment completion

Emergency Response
- Follow first aid procedures
- Activate spill response plan

In case of incident

Waste Disposal
- Segregate solid and liquid waste
- Label waste containers clearly

- Arrange for EHS pickup

Segregate waste

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

Store remaining chemical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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